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Compound of Interest |

Compound Name: Lithium nickel oxide (LiNiO2)
CAS No.: 12031-65-1
Cat. No.: B084299
- 7

Executive Safety Summary

Do not treat Lithium Nickel Oxide (LiNiO2) as standard general waste. While often perceived
merely as "battery powder," LiNiO2 presents a dual-hazard profile: Class 1 Carcinogenicity
(due to Nickel) and Respiratory Sensitization.[1]

This guide standardizes the disposal workflow to ensure compliance with global safety
standards (GHS/CLP) and environmental regulations (RCRA/EPA).

IMMEDIATE ACTION REQUIRED:

o Segregation: Never mix LiNiO2 waste with strong acids (risk of exothermic solubilization and
release of Niz* ions).

 Inhalation Control: All handling of dry powder must occur within a certified fume hood or
glovebox.

o Waste Stream: Classify as Inorganic Solid Waste (Toxic/Heavy Metal).

Hazard Characterization & Causality

To manage risk, you must understand the mechanism of injury. LINiO2 is not just a physical
irritant; it is a biological alkylating agent.
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Mechanistic Insight (The

Hazard Class Specific Risk
llWhyIl)

Nickel ions can enter cells and
interfere with DNA repair

Carcinogenicity (Cat. 1A) Inhalation Cancer mechanisms (oxidative DNA
damage), leading to

mutagenesis.

Ni is a potent
immunomodulator. Repeated
o ) exposure sensitizes T-cells;
Sensitization Anaphylaxis/Asthma )
subsequent minor exposure
can trigger severe allergic

reactions.

Lithium Nickel Oxide is

persistent. If leached into
Aquatic Toxicity Long-term Leaching groundwater, Ni

bioaccumulates, poisoning

aquatic ecosystems.

Critical Note on Reactivity: While fresh LINIO2 powder is chemically stable, delithiated (charged)
material from disassembled batteries is metastable and can release oxygen exothermically if

heated. Treat all battery-derived scrap as potentially reactive.

Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient. The primary vector of exposure is airborne dust.

e Respiratory: N95 (minimum) or P100/HEPA respirator if working outside a glovebox.
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o Dermal: Nitrile gloves (Double-gloving recommended). Nickel can penetrate compromised

skin.

¢ Ocular: Chemical splash goggles (Safety glasses are inadequate for fine powders).

Disposal Workflow & Decision Logic

Do not guess. Follow this logic gate to determine the correct waste stream.

START: Waste Generated
Physical State?
Dry Powder / Solid Dissolved / Suspension Coated Foil / Cell Part

Stream E: Universal Waste
5
I <2t (Battery Recycling)

Is it Pure or Mixed?

Mixed with Organics

\

(Heavy Metal Toxic) (Check Compatibilities) Stream D: Aqueous Heavy Metal

(DO NOT NEUTRALIZE)

Stream A: Inorganic Solid [ Stream B: Mixed Solid ] Stream C: Acidic Heavy Metal

Click to download full resolution via product page

Figure 1: Decision matrix for LINiO2 waste classification. Note that "Stream C" advises against

neutralization in the lab to prevent heat generation and operator exposure; let the waste facility
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handle neutralization.

Detailed Operational Protocols
Protocol A: Solid Waste (Pure Powder)

Use this for: Expired reagents, spilled powder, synthesis scrap.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use
glass (risk of breakage) or metal (potential corrosion/reaction).

Transfer: Using a plastic scoop (avoid metal spatulas to prevent contamination), transfer the
powder gently to avoid dusting. Do this inside a fume hood.

Labeling: Apply a hazardous waste label immediately.
o Constituents: "Lithium Nickel Oxide (LiNiO2)"
o Hazard Checkboxes: Toxic, Carcinogen.[2]

Sealing: Wipe the threads of the jar with a damp paper towel (dispose of towel as solid
waste) before screwing on the lid to ensure a tight seal.

Protocol B: Liquid Waste (Suspensions/Solutions)

Use this for: Wash water from synthesis, dissolved samples.

Segregation:CRITICAL. Do not mix with organic solvents. Nickel oxides can catalyze
reactions with certain organics, and mixed waste is expensive to dispose of.

pH Check: If the solution is acidic (e.g., dissolved in Nitric Acid), label as "Acidic Waste with
Heavy Metals (Ni, Li)."

Stabilization: Do not attempt to precipitate the Nickel out as hydroxide in the lab unless you
have a validated filtration setup. The fine precipitate often clogs filters, leading to spills.
Dispose of the entire liquid volume.

Protocol C: Spill Cleanup (Emergency Response)
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For spills > 10g or outside a hood.

Evacuate: Clear the immediate area to let dust settle (15 mins).

PPE Up: Don N95/P100 respirator, goggles, and gloves.

Wet Method: Do NOT dry sweep. Cover the spill with wet paper towels or use a HEPA

vacuum designated for hazardous metals.

Disposal: Place all cleanup materials into the "Solid Waste" container (Protocol A).

Regulatory Compliance (Grounding)

Compliance is not optional.[3] Violations can lead to severe fines and lab shutdowns.

 RCRA (USA): While Nickel is not one of the 8 "RCRA Metals" (Arsenic, Barium, Cadmium,
etc.) that automatically trigger federal toxicity characteristics, it is often a Listed Waste
depending on the source (e.g., electroplating) or regulated strictly by state laws.

o California Title 22: Nickel is definitely a hazardous waste.

o Best Practice: Always classify LINIO2 as Hazardous Waste to ensure "Cradle-to-Grave"

tracking.

o EPA Waste Code: If not specifically listed, use D003 (if reactive/battery derived) or state-
specific codes. Most EHS programs default to "Non-RCRA Regulated Hazardous Waste" if it
passes TCLP, but will still incinerate/sequester it due to the SDS warnings.

e DOT Shipping:

o UN Number: UN 3077 (Environmentally hazardous substance, solid, n.o.s.) or UN 3288
(Toxic solid, inorganic, n.o.s.) depending on specific toxicity data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Lithium nickel oxide (LiNiO2) proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b084299#lithium-nickel-oxide-linio2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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